N-mesitylmethanesulfonamide

• IUPAC Name: N-(2,4,6-trimethylphenyl)methanesulfonamide
• InChI: InChI=1S/C10H15NO2S/c1-7-5-8(2)10(9(3)6-7)11-14(4,12)13/h5-6,11H,1-4H3
• InChI Key: MAJBZAHCSZMWHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C)C
• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol

Description

N-mesitylmethanesulfonamide, also known as mesylamide, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is commonly used as a reagent in organic synthesis, and its applications extend to various fields such as medicinal chemistry, materials science, and catalysis.

Scientific Research Applications

1. Use in Consumer Products and Environmental Impact

• N-mesitylmethanesulfonamide-related compounds, such as Perfluorinated alkyl sulfonamides (PFASs), are utilized in various consumer products for surface protection. A study in Ottawa, Canada, focused on the occurrence and indoor air source strength of several PFASs, including N-methylperfluorooctane sulfonamidoethanol and N-ethylperfluorooctane sulfonamide. The research highlighted their prevalence in indoor and outdoor air, and house dust, emphasizing their significant environmental impact (Shoeib et al., 2005).

2. Surgical Applications

• This compound derivatives like sodium 2-mercaptoethanesulfonate (Mesna) have been researched for their benefits in surgical procedures, particularly in easing tissue dissection. Studies have shown Mesna's effectiveness in surgeries like cholesteatoma and adhesive otitis media, offering a safe and valuable aid in these complex surgical treatments (Moffa et al., 2021).

3. Chemical Synthesis and Derivative Formation

• N-mesitylenesulfonyl hydantoins, derivatives of this compound, have been synthesized for various applications. For example, these compounds undergo lateral lithiation to yield imidazo[1,2-b][1,2]benzothiazine 4,4-dioxide derivatives, showcasing their utility in chemical synthesis and the creation of novel compounds (Kacem & Hassine, 2012).

4. Development of Silver Complexes

• This compound derivatives have been used in the synthesis of silver(I) complexes. These complexes are created via electrochemical procedures and have applications in various fields, including inorganic chemistry and material science (Beloso et al., 2005).

5. Nanoparticle Toxicity Studies

• This compound-related compounds have been studied in the context of nanoparticle toxicity. Research on nanoparticles' physical and chemical properties, including those modified with sulfonamides, is crucial in understanding their interactions with biological systems and their potential toxic effects (Sukhanova et al., 2018).

6. Marine Environmental Research

• The environmental effects of marine scientific research, including studies involving sulfonamides, are significant. These effects are highlighted in discussions about the marine environmental protection provisions of international law, emphasizing the need for responsible scientific research in marine environments (Verlaan, 2007).